Cas no 59699-16-0 (Acetic acid,[3-[[6-(1,2-dihydroxyheptyl)-3-hydroxybicyclo[3.1.0]hex-2-yl]methyl]phenoxy]-)

• Product name: Acetic acid,[3-[[6-(1,2-dihydroxyheptyl)-3-hydroxybicyclo[3.1.0]hex-2-yl]methyl]phenoxy]-
• CAS No: 59699-16-0
• MF: C₂₂H₃₂O₆
• MW: 392.485887527466
• CID: 1616815

Acetic acid,[3-[[6-(1,2-dihydroxyheptyl)-3-hydroxybicyclo[3.1.0]hex-2-yl]methyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[3-[[6-(1,2-dihydroxyheptyl)-3-hydroxybicyclo[3.1.0]hex-2-yl]methyl]phenoxy]-
• Acetic acid, 2-[3-[[6-(1,2-dihydroxyheptyl)-3-hydroxybicyclo[3.1.0]hex-2-yl]methyl]phenoxy]-

• Inchi： 1S/C22H32O6/c1-2-3-4-8-17(23)22(27)21-16-11-18(24)15(20(16)21)10-13-6-5-7-14(9-13)28-12-19(25)26/h5-7,9,15-18,20-24,27H,2-4,8,10-12H2,1H3,(H,25,26)
• InChI Key： HNTSOPSQWUEZEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC(CC2C(O)CC3C2C3C(O)C(O)CCCCC)=C1

Computed Properties

• Exact Mass: 392.21996

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 605.6±35.0 °C(Predicted)
• PSA: 107.22
• pka: 3.19±0.10(Predicted)